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Compound of Interest

Compound Name: Glyoxylic acid

Cat. No.: B1671967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The quest for effective and safe hair straightening agents has led to the emergence of

glyoxylic acid as a prominent alternative to the traditionally used formaldehyde. This guide

provides an objective comparison of the performance of these two compounds, supported by

experimental data, detailed methodologies, and visual representations of their mechanisms

and workflows.

Executive Summary
Formaldehyde has long been the industry standard for semi-permanent hair straightening due

to its high efficacy in cross-linking keratin within the hair shaft, resulting in a durable straight

configuration. However, significant health concerns regarding its carcinogenicity and irritant

properties have necessitated the search for safer alternatives. Glyoxylic acid has gained

traction as a formaldehyde-free option. Its proposed mechanism involves the formation of imine

bonds with the amino groups of keratin, leading to a rearrangement of the hair's protein

structure.

This guide delves into the comparative performance of glyoxylic acid and formaldehyde,

focusing on key parameters such as tensile strength, protein loss, and morphological changes

to the hair cuticle. While glyoxylic acid presents a more favorable safety profile, its impact on

hair integrity, particularly concerning protein loss, requires careful consideration.
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Data Presentation: Quantitative Comparison
The following table summarizes the quantitative data from various studies comparing the

effects of glyoxylic acid and formaldehyde on hair fibers. It is important to note that direct

comparative studies under identical experimental conditions are limited, and the data

presented is a synthesis of available research.

Parameter Glyoxylic Acid Formaldehyde Virgin Hair Source(s)

Reduction in

Tensile Strength
~10% ~30% N/A [1]

Protein Loss

(µg/g of hair)
3.56

Not directly

compared
1.12 [2]

Cuticle Damage

(SEM Analysis)

Reports vary:

Some studies

show more

damage than

formaldehyde,

others show

more regular

cuticles.

Increased cuticle

irregularity,

enhanced by

heat.

Intact, smooth

cuticles.
[1][3]

Mechanism of Action
The straightening effects of glyoxylic acid and formaldehyde are achieved through distinct

chemical interactions with the keratin proteins in the hair cortex.

Glyoxylic Acid: Imine Formation and Structural
Rearrangement
Glyoxylic acid's mechanism is believed to involve a reaction between its aldehyde group and

the amino groups of lysine residues in keratin, forming imine bonds. This, coupled with the

application of heat, is thought to cause a rearrangement of the hair's secondary protein

structure, leading to a straightened configuration.
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Mechanism of Glyoxylic Acid Hair Straightening

Formaldehyde: Keratin Cross-linking
Formaldehyde functions by creating methylene bridges (-CH₂-) between the amino groups of

different keratin protein chains. This cross-linking action effectively locks the hair into a

straightened state.
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Mechanism of Formaldehyde Hair Straightening

Experimental Protocols
Detailed experimental protocols are essential for the accurate comparison of hair straightening

agents. The following are generalized protocols for key experiments cited in the comparison of

glyoxylic acid and formaldehyde.

Tensile Strength Measurement
Objective: To determine the effect of straightening treatments on the mechanical strength of

single hair fibers.

Protocol:

Sample Preparation:
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Source single hair fibers from a consistent donor or standardized hair tresses.

Measure the diameter of each hair fiber using a laser micrometer to calculate the cross-

sectional area.

Mount individual fibers onto card frames with a specific gauge length (e.g., 10 mm).

Treatment:

Apply the glyoxylic acid or formaldehyde-based straightening product to the mounted

hair fibers according to the manufacturer's instructions.

Rinse the fibers thoroughly with deionized water.

Dry the fibers under controlled conditions (e.g., in a conditioning cabinet at 20°C and 65%

relative humidity for 24 hours).

Treat the fibers with a flat iron at a specified temperature (e.g., 200-230°C) for a set

number of passes.

Testing:

Conduct tensile testing using a universal testing machine equipped with a sensitive load

cell (e.g., 10 N).

Set the extension rate to a constant speed (e.g., 10 mm/min).

Record the force required to break the fiber (breaking load) and the elongation at break.

Data Analysis:

Calculate the tensile strength (stress) by dividing the breaking load by the cross-sectional

area of the fiber.

Calculate the Young's modulus from the initial linear portion of the stress-strain curve.

Compare the mean tensile strength of treated fibers to that of virgin (untreated) control

fibers.
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Protein Loss Determination (Bradford Assay)
Objective: To quantify the amount of protein lost from the hair fiber after chemical treatment.

Protocol:

Sample Preparation:

Weigh a standardized amount of hair (e.g., 100 mg) before and after treatment.

Treat the hair samples with the glyoxylic acid or formaldehyde straightening product as

per the defined procedure.

Protein Extraction:

Incubate the treated hair sample in a specific volume of an extraction solution (e.g.,

alkaline solution) for a defined period (e.g., 1 hour) at a controlled temperature to extract

any solubilized proteins.

Bradford Assay:

Prepare a series of bovine serum albumin (BSA) standards of known concentrations.

Add Bradford reagent to both the protein extracts from the hair samples and the BSA

standards.

After a short incubation period (e.g., 5 minutes), measure the absorbance of the solutions

at 595 nm using a spectrophotometer.

Data Analysis:

Generate a standard curve by plotting the absorbance of the BSA standards against their

concentrations.

Determine the protein concentration in the hair extracts by interpolating their absorbance

values on the standard curve.

Express the protein loss as micrograms of protein per gram of hair.
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Scanning Electron Microscopy (SEM) for Cuticle
Analysis
Objective: To visually assess the morphological changes of the hair cuticle surface after

straightening treatments.

Protocol:

Sample Preparation:

Mount single hair fibers from virgin, glyoxylic acid-treated, and formaldehyde-treated

groups onto aluminum stubs using double-sided carbon tape.

Sputter Coating:

Coat the mounted hair samples with a thin layer of a conductive metal (e.g., gold or

palladium) using a sputter coater to prevent charging under the electron beam.

Imaging:

Examine the hair samples under a scanning electron microscope at various magnifications

(e.g., 500x, 1000x, 2000x).

Acquire images of the cuticle surface, paying close attention to the scale edges, any signs

of lifting, cracking, or erosion.

Analysis:

Qualitatively compare the images of the treated hair fibers to the virgin hair control.

Note any differences in cuticle integrity, smoothness, and the presence of any deposits.

Experimental Workflow
The following diagram illustrates a general workflow for the comparative evaluation of hair

straightening treatments.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1671967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Treatment Application

Processing

Post-Treatment Analysis

Results & Comparison

Source Hair Tresses

Wash and Dry

Baseline Analysis
(Tensile, SEM, etc.)

Apply Glyoxylic Acid Apply Formaldehyde Control (No Treatment)

Rinse

Tensile Strength Test

Dry

Flat_Iron

Protein Loss Assay SEM Analysis

Compare Data

Click to download full resolution via product page

General Experimental Workflow for Hair Straightener Evaluation
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Conclusion
Glyoxylic acid presents a viable alternative to formaldehyde in hair straightening applications,

primarily due to its enhanced safety profile. Experimental data suggests that glyoxylic acid
may cause less reduction in tensile strength compared to formaldehyde. However, concerns

remain regarding its potential to induce greater protein loss and variable effects on cuticle

integrity. Further direct comparative studies under standardized conditions are warranted to

fully elucidate the performance and safety of glyoxylic acid relative to formaldehyde.

Researchers and product development professionals should carefully weigh the efficacy and

potential for hair damage when formulating new hair straightening products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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